Cas no 1416346-41-2 (2-Methoxy-4-[5-(tetrahydro-furan-2-yl)-2H-[1,2,4]triazol-3-yl]-phenol)

• Product Name: 2-Methoxy-4-[5-(tetrahydro-furan-2-yl)-2H-[1,2,4]triazol-3-yl]-phenol
• CAS No: 1416346-41-2
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 5209007
• Update Time: 2025-05-20

2-Methoxy-4-[5-(tetrahydro-furan-2-yl)-2H-[1,2,4]triazol-3-yl]-phenol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-[5-(tetrahydro-furan-2-yl)-2H-[1,2,4]triazol-3-yl]-phenol
• Phenol, 2-methoxy-4-[5-(tetrahydro-2-furanyl)-1H-1,2,4-triazol-3-yl]-

• Inchi： 1S/C13H15N3O3/c1-18-11-7-8(4-5-9(11)17)12-14-13(16-15-12)10-3-2-6-19-10/h4-5,7,10,17H,2-3,6H2,1H3,(H,14,15,16)
• InChI Key： XQQYWMZRBREULE-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2N=C(C3CCCO3)NN=2)C=C1OC

Additional information on 2-Methoxy-4-[5-(tetrahydro-furan-2-yl)-2H-[1,2,4]triazol-3-yl]-phenol

Introduction to Compound CAS No. 1416346-41-2: 2-Methoxy-4-[5-(tetrahydro-furan-2-yl)-2H-[1,2,4]triazol-3-yl]-phenol

The compound CAS No. 1416346-41-2, also known as 2-Methoxy-4-[5-(tetrahydro-furan-2-yl)-2H-[1,2,4]triazol-3-yl]-phenol, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of 2-Methoxy-4-[5-(tetrahydro-furan-2-yl)-2H-[1,2,4]triazol-3-yl]-phenol is composed of a phenolic ring substituted with a methoxy group at position 2 and a triazol derivative at position 4. The triazol group is further substituted with a tetrahydrofuran moiety, which introduces additional complexity and functionality to the molecule. This combination of functional groups makes the compound highly versatile and amenable to various chemical modifications.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The presence of the triazole ring in CAS No. 1416346-41-2 has been shown to enhance bioavailability and stability, making it a valuable candidate for drug delivery systems. Furthermore, the tetrahydrofuran group contributes to the molecule's solubility and ability to form hydrogen bonds, which are critical properties for pharmacokinetic optimization.

The synthesis of 2-Methoxy-4-[5-(tetrahydro-furan-2-yl)-2H-[1,2,4]triazol-3-yl]-phenol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including click chemistry and palladium-catalyzed coupling reactions, to achieve high yields and purity levels. These advancements have significantly improved the scalability of the synthesis process, making it more accessible for industrial applications.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer drug development. Its ability to modulate key cellular pathways makes it a compelling candidate for further preclinical studies. Additionally, the compound has been explored in materials science for its potential use in polymer synthesis and as a building block for advanced materials with tailored properties.

Recent research has also focused on the environmental impact of synthesizing and using CAS No. 1416346-41-2. Scientists are actively working on developing greener synthesis routes that minimize waste and reduce energy consumption. These efforts align with global sustainability goals and highlight the importance of responsible chemical innovation.

In conclusion, CAS No. 1416346-41-2, or 2-Methoxy-4-[5-(tetrahydro-furan